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Compound of Interest

Compound Name: 4-Chlorobenzene-d4-sulfonamide

Cat. No.: B564013 Get Quote

An In-depth Technical Guide to 4-Chlorobenzene-d4-sulfonamide

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and safety information for 4-Chlorobenzene-d4-sulfonamide.

Designed for researchers, scientists, and drug development professionals, this document

consolidates key data into structured tables and detailed methodologies.

Chemical and Physical Properties
4-Chlorobenzene-d4-sulfonamide is the deuterated form of 4-Chlorobenzenesulfonamide.[1]

Deuterium labeling is a common strategy in drug metabolism studies and as an internal

standard in quantitative analysis. The physical and chemical properties of both the deuterated

compound and its non-deuterated analog are summarized below.
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Property Value Reference

IUPAC Name

4-chloro-2,3,5,6-

tetradeuteriobenzenesulfonami

de

[2]

Synonyms

4-Chlorophenylsulfonamide-

d4, p-

Chlorobenzenesulfonamide-d4

[3][4]

CAS Number 544686-14-8 [3][4][5]

Molecular Formula C₆H₂D₄ClNO₂S [2][3]

Molecular Weight 195.66 g/mol [3][5]

Appearance Off-white Solid [6]

Melting Point
140-144 °C (for non-

deuterated analog)

InChI Key

HHHDJHHNEURCNV-

UHFFFAOYSA-N (for non-

deuterated analog)

SMILES
c1(c(c(c(c(c1S(=O)(=O)N)Cl)

[2H])[2H])c([2H])[2H])

Spectroscopic Data (for non-deuterated 4-
Chlorobenzenesulfonamide)
Spectroscopic data is crucial for the identification and characterization of the compound. The

following data pertains to the non-deuterated analog, 4-Chlorobenzenesulfonamide (CAS: 98-

64-6).
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Spectrum Type Details Reference

¹H NMR
Data available, acquired on a

Bruker WM-300 instrument.
[7]

¹³C NMR Data available. [7]

Mass Spec

GC-MS data available from

NIST Mass Spectrometry Data

Center.

[7]

IR

FTIR spectra available,

typically acquired using a KBr-

Pellet technique.

[7]

Experimental Protocols
Synthesis of Sulfonamides
The synthesis of 4-chlorobenzenesulfonamide typically involves a two-step process starting

from chlorobenzene. This general methodology can be adapted for the synthesis of its

deuterated analog by using deuterated chlorobenzene as a starting material.

Step 1: Chlorosulfonation of (Deuterated) Chlorobenzene Chlorobenzene is reacted with

chlorosulfonic acid to produce 4-chlorobenzenesulfonyl chloride.[8][9] Thionyl chloride can also

be used in the reaction mixture.[10] The reaction is an electrophilic aromatic substitution where

sulfur trioxide (SO₃), or a related electrophile, attacks the aromatic ring, followed by conversion

of the resulting sulfonic acid to the sulfonyl chloride.[9]

Step 2: Amination of 4-Chlorobenzenesulfonyl Chloride The resulting 4-chlorobenzenesulfonyl

chloride is then reacted with an amine source, typically aqueous ammonia (ammonium

hydroxide), to form the sulfonamide.[9] The crude sulfonyl chloride is often used immediately to

prevent degradation from hydrolysis.[9]
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Step 1: Chlorosulfonation

Step 2: Amination
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Diagram 1: General synthesis workflow for 4-Chlorobenzene-d4-sulfonamide.

Analytical Methodology: Sulfonamide Detection by LC-
MS/MS
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Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a common,

highly sensitive, and selective method for the analysis of sulfonamides in various matrices,

including water and biological tissues.[11][12] The general workflow involves sample

preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation: Solid-Phase Extraction (SPE) A common sample preparation technique is

solid-phase extraction (SPE) using a hydrophilic-lipophilic balanced (HLB) sorbent.[11]

Sample Pre-treatment: The aqueous sample is pH-adjusted and fortified with an internal

standard (such as another deuterated sulfonamide).[11]

Cartridge Conditioning: The SPE cartridge is conditioned with methanol and equilibrated with

water.[11]

Sample Loading: The prepared sample is passed through the SPE cartridge, where the

sulfonamides are retained on the sorbent.[11]

Washing: The cartridge is washed to remove interferences.[11]

Elution: The target sulfonamides are eluted from the cartridge using an organic solvent like

methanol.[11]

Reconstitution: The eluent is evaporated to dryness and reconstituted in a smaller volume of

mobile phase for injection into the LC-MS/MS system.[11]
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Diagram 2: Workflow for the analysis of sulfonamides using SPE and LC-MS/MS.

Biological Activity
4-Chlorobenzene-d4-sulfonamide is described as having anticonvulsant activity against

audiogenic convulsions.[2][6] Sulfonamides as a class are known for their antimicrobial

properties, but they can also interact with other biological targets, such as the zinc enzyme

carbonic anhydrase.

Safety and Handling
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The following safety information is based on the Safety Data Sheet (SDS) for the non-

deuterated analog, 4-Chlorobenzenesulfonamide.[13]

Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[7]

Precautionary Measures:

Handling: Wash hands and exposed skin thoroughly after handling.[13] Use in a well-

ventilated area and avoid breathing dust.[13]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[13] A dust mask (type N95) is recommended.

First Aid:

Inhalation: Move the person to fresh air.[13]

Skin Contact: Wash with plenty of soap and water.[13]

Eye Contact: Rinse cautiously with water for several minutes.[13] If irritation persists, seek

medical attention.[13]

Storage: Store in a well-ventilated place and keep the container tightly closed.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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